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Compound of Interest

Compound Name: Athidathion

Cat. No.: B1665306 Get Quote

Disclaimer: Athidathion is an obsolete organophosphate insecticide.[1] As a result, publicly

available research and detailed experimental data on this specific compound are scarce. This

guide summarizes the available information and provides a general overview based on the

known properties of organophosphate insecticides.

Introduction
Athidathion, with the CAS number 19691-80-6, is an organophosphate insecticide and

acaricide.[2] It was historically used to control a range of sucking and chewing insects on

various crops.[1] Like other organophosphorus compounds, its mode of action is the inhibition

of acetylcholinesterase (AChE), a critical enzyme in the nervous system.[2] Due to its status as

an obsolete pesticide, recent and in-depth research on Athidathion is limited. This document

aims to provide a comprehensive overview of the available technical information for

researchers, scientists, and drug development professionals.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Athidathion is presented in the

table below.
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Property Value Reference

CAS Number 19691-80-6 --INVALID-LINK--

Molecular Formula C₈H₁₅N₂O₄PS₃ --INVALID-LINK--

Molecular Weight 330.38 g/mol --INVALID-LINK--

IUPAC Name

O,O-diethyl S-[(5-methoxy-2-

oxo-1,3,4-thiadiazol-3(2H)-

yl)methyl] phosphorodithioate

--INVALID-LINK--

Synonyms GS-13006, G-13006 --INVALID-LINK--

Appearance Not available

Melting Point 43-44 °C --INVALID-LINK--

Boiling Point 376.4 °C at 760 mmHg --INVALID-LINK--

Flash Point 181.5 °C --INVALID-LINK--

Mechanism of Action: Acetylcholinesterase
Inhibition
The primary mechanism of action for Athidathion, like other organophosphate insecticides, is

the inhibition of the enzyme acetylcholinesterase (AChE). AChE is responsible for the

hydrolysis of the neurotransmitter acetylcholine (ACh) in the synaptic cleft. The inhibition of

AChE leads to an accumulation of ACh, resulting in overstimulation of cholinergic receptors

and subsequent disruption of the nervous system.
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Mechanism of Acetylcholinesterase Inhibition by Athidathion.

Toxicological Profile
Specific toxicological data for Athidathion is not readily available in peer-reviewed literature.

However, as an organophosphate, it is expected to exhibit neurotoxic effects. The University of

Hertfordshire's Pesticide Properties Database notes a high alert for acute mammalian toxicity

and classifies it as a neurotoxicant and an acetylcholinesterase inhibitor.[1]

Due to the lack of specific data for Athidathion, a generalized experimental protocol for

assessing the acute oral toxicity of an organophosphate insecticide in a rodent model is

provided below. This is a representative protocol and has not been specifically validated for

Athidathion.

Representative Experimental Protocol: Acute Oral
Toxicity (Rodent Model)
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Objective: To determine the median lethal dose (LD50) of an organophosphate insecticide and

observe signs of toxicity.

Materials:

Test substance (Organophosphate insecticide)

Vehicle (e.g., corn oil)

Experimental animals (e.g., Wistar rats, 8-10 weeks old, both sexes)

Oral gavage needles

Observation cages

Standard laboratory animal diet and water

Methodology:

Animal Acclimation: Animals are acclimated to the laboratory conditions for at least 7 days

prior to the study.

Dose Preparation: The test substance is dissolved or suspended in the vehicle to achieve

the desired concentrations.

Dose Administration: A single dose of the test substance is administered to the animals by

oral gavage. A control group receives the vehicle only. Multiple dose groups with a geometric

progression of doses are used to determine the LD50.

Observation: Animals are observed for clinical signs of toxicity and mortality at regular

intervals (e.g., 1, 4, and 24 hours post-dosing) and then daily for 14 days. Signs of

cholinergic overstimulation (e.g., tremors, salivation, lacrimation, diarrhea) are recorded.

Body Weight: Body weights are recorded prior to dosing and at specified intervals throughout

the study.

Necropsy: A gross necropsy is performed on all animals at the end of the study.
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Data Analysis: The LD50 is calculated using a recognized statistical method (e.g., probit

analysis).
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Generalized workflow for an acute oral toxicity study.

Signaling Pathways
Specific signaling pathways affected by Athidathion have not been documented. The primary

pathway affected is the cholinergic signaling pathway due to acetylcholinesterase inhibition.

Downstream effects of this disruption can be complex and are not well-elucidated for this

specific compound.

Conclusion
Athidathion is an obsolete organophosphate insecticide with limited available scientific data.

Its primary mode of action is the inhibition of acetylcholinesterase, a mechanism shared with

other organophosphates. Due to the lack of specific research, a detailed understanding of its

toxicology, metabolic fate, and environmental impact remains limited. The information provided

in this guide is based on the available data and general knowledge of organophosphate

compounds. Further research would be necessary to fully characterize the properties of

Athidathion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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